Cas no 1261105-38-7 (2-amino-1-(4-chloro-2-methylphenyl)ethan-1-one)

• Product Name: 2-amino-1-(4-chloro-2-methylphenyl)ethan-1-one
• CAS No: 1261105-38-7
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 6088896
• PubChem ID: 53416416
• Update Time: 2025-09-18

2-amino-1-(4-chloro-2-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-chloro-2-methylphenyl)ethan-1-one
• 1261105-38-7
• EN300-1982365

• Inchi： 1S/C9H10ClNO/c1-6-4-7(10)2-3-8(6)9(12)5-11/h2-4H,5,11H2,1H3
• InChI Key： XJHMXOGMQQKGFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(CN)=O)=C(C)C=1

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(4-chloro-2-methylphenyl)ethan-1-one

Introduction to 2-amino-1-(4-chloro-2-methylphenyl)ethan-1-one (CAS No. 1261105-38-7)

2-amino-1-(4-chloro-2-methylphenyl)ethan-1-one, identified by its Chemical Abstracts Service number 1261105-38-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the synthesis of biologically active agents. The presence of both amino and carbonyl functional groups, coupled with a chlorinated aromatic ring system, makes it a versatile intermediate for further chemical modifications and derivatization.

The structural motif of 2-amino-1-(4-chloro-2-methylphenyl)ethan-1-one consists of an ethylone backbone substituted with a 4-chloro-2-methylphenyl group at the α-position relative to the carbonyl functionality. This arrangement not only imparts distinct electronic properties but also opens up possibilities for interactions with biological targets. The chloro substituent, in particular, can influence the reactivity and binding affinity of the molecule, making it a valuable scaffold for drug discovery efforts.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural features. The aromatic ring system, with its chloro and methyl substituents, is reminiscent of several known pharmacophores that exhibit activities in areas such as central nervous system (CNS) modulation, anti-inflammatory responses, and anticancer therapies. This has prompted researchers to investigate 2-amino-1-(4-chloro-2-methylphenyl)ethan-1-one as a precursor for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its role as a building block in organic synthesis. The combination of an amino group and a ketone moiety allows for diverse chemical transformations, including condensation reactions, nucleophilic additions, and cyclization processes. These reactions are fundamental to constructing more complex molecules with tailored biological activities. For instance, the amino group can be readily acylated or alkylated to introduce additional functional handles, while the ketone can undergo reduction or oxidation to alter its electronic properties.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-amino-1-(4-chloro-2-methylphenyl)ethan-1-one. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the introduction of new substituents at specific positions on the aromatic ring, expanding the chemical space available for exploration. Additionally, biocatalytic approaches have been employed to achieve selective modifications under mild conditions, aligning with green chemistry principles.

The pharmacological evaluation of derivatives derived from 2-amino-1-(4-chloro-2-methylphenyl)ethan-1-one has revealed promising results in preclinical studies. Researchers have reported that certain analogs exhibit inhibitory activity against enzymes involved in inflammatory pathways, suggesting potential therapeutic benefits in managing chronic inflammatory diseases. Furthermore, structural analogs have shown affinity for receptors implicated in neurological disorders, warranting further investigation into their neuropharmacological effects.

The synthesis and characterization of 2-amino-1-(4-chloro-2-methylphenyl)ethan-1-one also contribute to our understanding of molecular recognition processes. Computational studies have been instrumental in predicting how this compound interacts with biological targets at the molecular level. These studies not only provide insights into its binding mode but also help in designing next-generation derivatives with improved potency and selectivity.

In conclusion, 2-amino-1-(4-chloro-2-methylphenyl)ethan-1-one (CAS No. 1261105-38-7) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features and synthetic versatility make it a valuable tool for medicinal chemists seeking to discover novel therapeutic agents. As our understanding of biological systems continues to evolve, 2-amino-1-(4-chloro-2-methylphenyl)ethan-1-one is poised to play an increasingly important role in addressing unmet medical needs.